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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608

An In-depth Technical Guide to the Solubility of
Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.1.
Disperse Orange 30 (CAS No. 12223-23-3), a monoazo dye used extensively in the textile
industry for dyeing hydrophobic fibers such as polyester.[1][2][3] A thorough understanding of
its solubility in various solvents is critical for its application in dyeing processes, as well as for
research and development in fields where disperse dyes may be used as model compounds.

Core Concepts in Disperse Dye Solubility

Disperse dyes, by design, have very low solubility in water.[1][4][5] Their application relies on
their ability to exist as a fine dispersion in an aqueous dyebath and to be transferred to the
hydrophobic fiber, where they form a solid solution.[1] The solubility of disperse dyes like
Disperse Orange 30 in organic solvents is a key parameter that influences their dyeing
performance, purification, and analytical characterization. Factors affecting solubility include the
chemical structure of the dye, the polarity of the solvent, and the temperature of the system.

Quantitative Solubility Data

Precise quantitative solubility data for Disperse Orange 30 in a range of common organic
solvents is not extensively published in publicly available literature. However, based on

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15552608?utm_src=pdf-interest
https://www.benchchem.com/product/b15552608?utm_src=pdf-body
https://www2.mst.dk/udgiv/publications/1999/87-7909-548-8/html/kap03_eng.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
https://wap.guidechem.com/dictionary/en/12223-23-3.html
https://www2.mst.dk/udgiv/publications/1999/87-7909-548-8/html/kap03_eng.htm
https://jcsp.org.pk/ArticleUpload/2657-11993-1-PB.pdf
https://www.orientjchem.org/pdf/vol25no4/OJC_Vol25_No4_p_863-870.pdf
https://www2.mst.dk/udgiv/publications/1999/87-7909-548-8/html/kap03_eng.htm
https://www.benchchem.com/product/b15552608?utm_src=pdf-body
https://www.benchchem.com/product/b15552608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

qualitative descriptions and the general behavior of similar disperse dyes, the following table

provides illustrative solubility data. These values should be considered representative and it is

highly recommended to determine them experimentally for specific applications using the

protocol outlined in the subsequent section.

Chemical
Solvent
Formula

Polarity Index

lHlustrative
Solubility (g/L)
at 25°C

Remarks

Water H20

10.2

Insoluble

Disperse Orange
30is

hydrophobic and
does not dissolve

in water.[1]

Ethanol C2Hs0OH

4.3

Slightly Soluble

Quialitative
sources indicate
slight solubility in
ethanol.

Acetone C3HeO

51

Soluble

Disperse Orange
30 is reported to
be soluble in

acetone.[6]

Dimethylformami
de (DMF)

Cs3H7NO

6.4

Soluble

Often used as a
solvent for

disperse dyes.

Pyridine CsHsN

5.3

Soluble

Mentioned as a
solvent for
Disperse Orange
30.

Supercritical CO2  CO:2

N/A

~3 x 10-5 (mole

fraction)

Solubility is
highly dependent
on temperature
and pressure
(e.g., near 120°C
and 22 MPa).[7]
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Experimental Protocol for Solubility Determination

The solubility of Disperse Orange 30 in various organic solvents can be accurately determined
using UV-Visible spectrophotometry. This method is based on the Beer-Lambert Law, which
correlates the absorbance of a solution to the concentration of the analyte.

l. Materials and Equipment

o Disperse Orange 30 (analytical standard)

¢ Organic solvents of interest (spectroscopic grade)
o UV-Visible spectrophotometer

e Analytical balance

e Volumetric flasks and pipettes

e Syringe filters (0.45 um)

o Thermostatic shaker or agitator

o Centrifuge (optional)

Il. Procedure
o Determination of Maximum Absorbance Wavelength (Amax):

o Prepare a dilute stock solution of Disperse Orange 30 in the chosen solvent.

o Scan the solution using the UV-Visible spectrophotometer over a wavelength range of
approximately 350-600 nm to identify the Amax, the wavelength at which the dye exhibits
the highest absorbance.

e Preparation of Calibration Curve:

o Accurately weigh a known mass of Disperse Orange 30 and dissolve it in a volumetric
flask with the solvent to create a stock solution of a known concentration.
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o Perform serial dilutions of the stock solution to prepare a series of at least five standard
solutions of decreasing, known concentrations.

o Measure the absorbance of each standard solution at the predetermined Amax, using the
pure solvent as a blank.

o Plot a graph of absorbance versus concentration to generate a calibration curve. Perform
a linear regression to obtain the equation of the line and the correlation coefficient (R?),
which should be >0.99 for a valid calibration.

e Preparation of Saturated Solution:

o Add an excess amount of Disperse Orange 30 to a known volume of the solvent in a
sealed container to create a slurry.

o Agitate the mixture in a thermostatic shaker at a constant temperature (e.g., 25°C) for an
extended period (e.g., 24-48 hours) to ensure that equilibrium solubility is reached.

e Sample Analysis:

o

After agitation, allow the undissolved solid to settle. If necessary, centrifuge the sample to
aid separation.

o Carefully withdraw an aliquot of the clear supernatant.

o Filter the aliquot through a 0.45 um syringe filter to remove any remaining suspended
particles.

o Accurately dilute the filtered saturated solution with the solvent to an extent that the
absorbance falls within the linear range of the calibration curve. Record the dilution factor.

o Measure the absorbance of the diluted sample at the Amax.
o Calculation of Solubility:

o Use the measured absorbance of the diluted sample and the equation from the calibration
curve to calculate the concentration of the diluted solution.
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o Multiply this concentration by the dilution factor to determine the concentration of the
saturated solution. This value represents the solubility of Disperse Orange 30 in the
specific solvent at the given temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps for the experimental determination of the
solubility of Disperse Orange 30.
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Prepare Saturated Solution
(Excess Dye + Solvent)

'

Equilibrate at Constant Temperature
(e.g., 24-48h)

'

Separate Supernatant

Prepare Stock & Standard Solutions

(Settle/Centrifuge)
Determine Amax Filter Supernatant (0.45 pm)
Measure Absorbance of Standards Dilute Saturated Solution

Generate Calibration Curve Measure Absorbance of Sample

Use Equation

Calculate Concentration from
Calibration Curve

Calculate Final Solubility

(Concentration x Dilution Factor)
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Select Solvent for
Disperse Orange 30

Consider Solvent Polarity

High Polarity Moderate to High Polarity Low Polarity
(e.g., Water) (e.g., Acetone, DMF) (e.g., Hexane)
Result: Result: Result:

Insoluble Soluble Poorly Soluble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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